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For Researchers, Scientists, and Drug Development Professionals

Introduction
Kefiran, a water-soluble branched glucogalactan, is the primary exopolysaccharide found in

kefir grains. It is composed of approximately equal amounts of D-glucose and D-galactose. Due

to its potential prebiotic and immunomodulatory properties, accurate quantification of kefiran is

crucial for research, quality control of kefir-based products, and the development of new

therapeutic agents. The phenol-sulfuric acid method is a simple, rapid, and reliable colorimetric

assay for the determination of total carbohydrates, making it well-suited for quantifying kefiran
concentration. This protocol provides a detailed procedure for the quantification of kefiran
using this method.

The principle of the phenol-sulfuric acid method involves the acid hydrolysis of the

polysaccharide into monosaccharides. In the presence of concentrated sulfuric acid, these

monosaccharides are dehydrated to form furfural derivatives. These derivatives then react with

phenol to produce a stable orange-yellow colored complex, the absorbance of which is
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proportional to the total carbohydrate concentration and can be measured

spectrophotometrically at 490 nm.[1][2]

Experimental Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for

quantifying kefiran concentration.

Materials and Reagents
Kefiran Sample: Extracted and purified kefiran, or a solution containing kefiran (e.g., kefir

beverage supernatant).

Phenol Solution (5% w/v): Dissolve 5 g of crystalline phenol in 100 mL of distilled water.

Store in a brown bottle at 4°C. Caution: Phenol is toxic and corrosive; handle with

appropriate personal protective equipment (PPE).

Concentrated Sulfuric Acid (96-98%): Analytical grade. Caution: Highly corrosive; handle with

extreme care in a fume hood.

Glucose (Anhydrous): For the preparation of the standard curve.

Distilled or Deionized Water

Glass test tubes or 96-well microplates

Vortex mixer

Water bath

Spectrophotometer or microplate reader capable of measuring absorbance at 490 nm.

Procedure
1. Preparation of Glucose Standard Curve

A standard curve is essential for determining the concentration of kefiran in unknown samples.

Glucose is a commonly used standard for this assay.
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Prepare a stock solution of glucose (100 µg/mL): Dissolve 10 mg of anhydrous glucose in

100 mL of distilled water.

Prepare a series of working standards: Dilute the stock solution with distilled water to obtain

concentrations ranging from 10 to 80 µg/mL.[3] A typical dilution series is outlined in the table

below.

Reaction:

Pipette 1 mL of each working standard into a clean, labeled glass test tube.

Add 1 mL of 5% phenol solution to each tube and vortex briefly to mix.[3]

Rapidly add 5 mL of concentrated sulfuric acid directly into the solution. Caution: The

reaction is highly exothermic. Do not point the tube towards anyone.[3]

Vortex the tubes carefully.

Allow the tubes to stand at room temperature for 10 minutes, then incubate in a water bath

at 25-30°C for 20 minutes to allow for color development.[1]

Measurement: Measure the absorbance of each standard at 490 nm using a

spectrophotometer, with a blank containing 1 mL of distilled water instead of the glucose

standard.[3]

Plotting the Curve: Plot the absorbance values (Y-axis) against the corresponding glucose

concentrations (X-axis). Perform a linear regression to obtain the equation of the line (y = mx

+ c) and the coefficient of determination (R²).

2. Preparation of Kefiran Sample

Solid Kefiran: Prepare a stock solution of the extracted kefiran by dissolving a known

weight in distilled water (e.g., 1 mg/mL). Further dilutions may be necessary to ensure the

absorbance falls within the linear range of the standard curve.

Liquid Kefiran-containing Sample (e.g., Kefir Supernatant): The sample may need to be

diluted with distilled water to bring the kefiran concentration into the range of the standard
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curve.

3. Quantification of Kefiran in the Sample

Pipette 1 mL of the prepared kefiran sample solution into a clean glass test tube.

Follow the same reaction and measurement steps (3 and 4) as described for the glucose

standard curve preparation.

Calculate the kefiran concentration using the equation from the glucose standard curve. The

result will be in "glucose equivalents" (µg/mL).

4. Calculation of Kefiran Concentration

The concentration of kefiran in the sample is calculated using the linear regression equation

derived from the glucose standard curve:

y = mx + c

Where:

y is the absorbance of the kefiran sample at 490 nm

m is the slope of the standard curve

x is the concentration of kefiran (in µg/mL glucose equivalents)

c is the y-intercept of the standard curve

Rearrange the equation to solve for x:

x = (y - c) / m

Remember to account for any dilution factors used in the sample preparation to determine the

original concentration of kefiran.

Data Presentation
Table 1: Representative Glucose Standard Curve Data
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This table provides an example of the data used to generate a standard curve for the phenol-

sulfuric acid assay.

Glucose Concentration (µg/mL) Absorbance at 490 nm (AU)

0 (Blank) 0.000

10 0.152

20 0.301

40 0.598

60 0.889

80 1.185

Linear Regression Equation y = 0.0148x + 0.003

R² 0.9995

Table 2: Reported Kefiran Concentrations in Various
Studies
This table summarizes kefiran concentrations quantified using the phenol-sulfuric acid method

from different studies, providing a comparative overview.

Source/Fermentation
Condition

Reported Kefiran
Concentration

Reference

Kefiran extracted by hot water 93.0% (total sugar content) [4]

Whey lactose (2%) and spent

yeast cells hydrolysate (6 g-

N/L)

480 ± 21 mg/L [5]

Optimized medium with whey

lactose and yeast hydrolysate
635 ± 7 mg/L [5]

Batch cultivation with pH

control at 5.5
1693 ± 29 mg/L [5]
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Caption: Experimental workflow for kefiran quantification.

Concluding Remarks
The phenol-sulfuric acid method offers a robust and straightforward approach for quantifying

kefiran concentration. Adherence to the detailed protocol, careful handling of reagents, and the

use of an accurate standard curve are paramount for obtaining reliable and reproducible

results. This application note serves as a comprehensive guide for researchers and

professionals in the accurate determination of kefiran in various samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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